Cas no 125224-64-8 ((1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide)

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide structure
125224-64-8 structure
Product Name:(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
CAS No:125224-64-8
MF:C6H14Br2N2
MW:273.99675989151
MDL:MFCD13195528
CID:63763
PubChem ID:15629281
Update Time:2025-07-21

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • (1R)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
    • (1R,4R)-5-Methyl-2,5-diazabicyclo-[2.2.1]heptane dihydrobromide
    • (1S,4S)-2-METHYL-2,5-DIAZABICYCLO [2.2.1]HEPTANE DIHYDROBROMIDE
    • (1R,4R)-5-Methyl-2,5-diaz...
    • (1S,4S)-(+)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
    • (1S,4S)-2-Methyl-2,5-diazabicyclo-[2.2.1]-heptane
    • (1S,4S)-2-Methyl-2,5-diazabicyclo2.2.1heptanedihydrobromide
    • (1S,4S)-2-Methyl-2,5-diazabicycloheptane Dihydrobromide
    • dihydrobromide
    • (1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
    • (1R,4R)-5-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobroMide
    • AKOS015909942
    • 125224-64-8
    • (1r,4r)-2-methyl-2,5-diazabicyclo[2.2.1]heptane 2hbr
    • MFCD13195528
    • AKOS016023666
    • (1R,4R)-2-METHYL-2,5-DIAZABICYCLO[2.2.1]HEPTANE DIHBR
    • (1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane;dihydrobromide
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-methyl-, hydrobromide (1:2), (1R,4R)-
    • SCHEMBL20399053
    • AS-34295
    • (1R,4R)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane diHCl
    • EN300-70353
    • (R)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide
    • (1S,4S)-2-Methyl-2,5-diazabicyclo [2.2.1]heptane dihydrobrom...
    • MDL： MFCD13195528
    • Inchi： 1S/C6H12N2.2BrH/c1-8-4-5-2-6(8)3-7-5;;/h5-7H,2-4H2,1H3;2*1H/t5-,6-;;/m1../s1
    • InChI Key： WLUAJCSMROZCDP-BNTLRKBRSA-N
    • SMILES： Br.Br.N1(C)C[C@H]2C[C@@H]1CN2

Computed Properties

  • Exact Mass: 271.95200
  • Monoisotopic Mass: 271.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Melting Point: 220-225 ºC
  • PSA: 15.27000
  • LogP: 1.84520

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide Security Information

  • Storage Condition：Inert atmosphere,Room Temperature

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide Customs Data

  • HS CODE：2933998090

(1R,4R)-2-methyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide Pricemore >>

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